1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one

• Molecular Formula: C8H5IN2O3
• Molecular Weight: 304.04 g/mol
• IUPAC Name: 4-iodo-5-nitro-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H5IN2O3/c9-8-4-3-7(12)10-5(4)1-2-6(8)11(13)14/h1-2H,3H2,(H,10,12)
• InChI Key: OMAAUZCBEFAWFW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2I)[N+](=O)[O-])NC1=O

Description

1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one is a useful research compound. Its molecular formula is C8H5IN2O3 and its molecular weight is 304.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of concentrated sulfuric acid (0.73 mL) and concentrated nitric acid (0.14 mL) was added slowly to a solution of 1,3-dihydro-4-iodo-2H-indol-2-one (0.5 g, 1.93 mmol) (see T. Fukuyama, supra, and Kende, supra) in concentrated sulfuric acid (6 mL) at -5° C. with stirring. The mixture was stirred for an additional 15 min at -5° C. then poured into ice. After standing for 1 h, solid was collected by filtration and washed with water, and dried in a vacuum oven to give 1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one. (Yield 0.46 g, 78%).